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Compound of Interest

Compound Name: UCM707

Cat. No.: B14793565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility of UCM707, a potent

and selective endocannabinoid uptake inhibitor, in commonly used laboratory solvents:

dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. This document also

includes a detailed protocol for determining compound solubility, adhering to established

laboratory methods.

UCM707: A Profile
UCM707, with the chemical name (5Z,8Z,11Z,14Z)-N-(3-Furanylmethyl)-5,8,11,14-

eicosatetraenamide, is a valuable tool in neuroscience and cannabinoid research.[1] It

selectively inhibits the transport of anandamide, thereby potentiating its effects.[2][3] Accurate

solubility data is critical for the preparation of stock solutions and for ensuring reproducible

results in in vitro and in vivo studies.

Quantitative Solubility Data
The solubility of UCM707 in DMSO, DMF, and ethanol is summarized in the table below. The

data has been compiled from multiple sources and presented in both mass concentration

(mg/mL) and molar concentration (mM) for ease of use in various experimental settings. The

molecular weight of UCM707 is approximately 383.6 g/mol .[1]
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Solvent Solubility (mg/mL) Solubility (mM)

Dimethyl Sulfoxide (DMSO) 20[1] ~52.1 / 100

Dimethylformamide (DMF) 30[1] ~78.2

Ethanol 30[1] ~78.2 / 100

Note: Molar concentrations were calculated using a molecular weight of 383.6 g/mol .

Variations in reported solubility may occur between different batches and due to experimental

conditions.

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The following protocol describes a widely accepted method for determining the equilibrium

solubility of a compound like UCM707.[4]

Objective: To determine the saturation solubility of UCM707 in a specific solvent at a controlled

temperature.

Materials:

UCM707 (solid form)

Selected solvent (DMSO, DMF, or ethanol)

Glass vials or flasks with airtight seals

Temperature-controlled shaker or agitator

Centrifuge

Syringe filters (e.g., PTFE, chemically inert)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument
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Standard laboratory glassware and equipment

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid UCM707 to a glass vial. The excess solid should be

visually apparent.

Add a known volume of the desired solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker and agitate for an extended period

(typically 24-72 hours) to ensure equilibrium is reached.[4]

Phase Separation:

After the incubation period, remove the vial from the shaker.

To separate the undissolved solid from the saturated solution, centrifuge the vial at a high

speed.[4]

Carefully aspirate the supernatant, ensuring no solid particles are disturbed.

For complete removal of any remaining solid, filter the supernatant through a chemically

inert syringe filter.[4]

Quantification of Solute:

Prepare a series of standard solutions of UCM707 with known concentrations in the same

solvent.

Analyze the filtered saturated solution and the standard solutions using a validated

analytical method, such as HPLC.[4]

Generate a calibration curve from the standard solutions.
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Determine the concentration of UCM707 in the saturated solution by comparing its

analytical response to the calibration curve.

Data Reporting:

Express the solubility in units of mass per volume (e.g., mg/mL) or molarity (M or mM) at

the specified temperature.[4]

Solubility Determination Workflow

1. Preparation of Saturated Solution
(Excess UCM707 + Solvent)

2. Agitation
(24-72h at constant temp)

Equilibration

3. Phase Separation
(Centrifugation & Filtration)

Isolation of Saturated Solution

4. Quantification
(HPLC Analysis)

Measurement
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(mg/mL or mM)

Final Result
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Caption: Workflow for determining equilibrium solubility.
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Mechanism of Action: Inhibition of
Endocannabinoid Transport
UCM707 functions as an inhibitor of the anandamide transporter (AMT). By blocking this

transporter, UCM707 prevents the reuptake of the endocannabinoid anandamide (AEA) from

the synaptic cleft into the postsynaptic neuron. This leads to an increased concentration of AEA

in the synapse, thereby enhancing its signaling through cannabinoid receptors (CB1 and CB2).
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Caption: UCM707's inhibition of anandamide transport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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